Cas no 198783-53-8 (3-(3-Nitrophenyl)propanal)

3-(3-Nitrophenyl)propanal is an aromatic aldehyde derivative featuring a nitro-substituted phenyl ring attached to a propanal chain. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its nitro group enhances reactivity, making it valuable for further functionalization, such as reduction to amines or participation in condensation reactions. The aldehyde moiety offers versatility for nucleophilic additions or oxidation to carboxylic acids. The compound's well-defined structure and purity ensure consistent performance in synthetic applications. Proper handling is advised due to potential sensitivity to light and moisture.

3-(3-Nitrophenyl)propanal structure

Product Name:3-(3-Nitrophenyl)propanal

CAS No:198783-53-8

MF:C₉H₉NO₃

MW:179.172662496567

CID:908577

PubChem ID:17895756

Update Time:2025-06-07

3-(3-Nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

- 3-(3-Nitrophenyl)propanal
- 3-(3-nitro-phenyl)-propionaldehyde
- AKOS006290310
- BCP25955
- 198783-53-8
- 3-(3-nitrophenyl)-propionaldehyde
- DTXSID70591511
- DNLNGXWQNDCKFE-UHFFFAOYSA-N
- SCHEMBL3217084
- AB49240
- EN300-1850047
- G82747
- Benzenepropanal, 3-nitro-
- Inchi： 1S/C9H9NO3/c11-6-2-4-8-3-1-5-9(7-8)10(12)13/h1,3,5-7H,2,4H2
- InChI Key： DNLNGXWQNDCKFE-UHFFFAOYSA-N
- SMILES： O=CCCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 179.05827
Monoisotopic Mass: 179.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 62.9Å²

Experimental Properties

PSA: 60.21

3-(3-Nitrophenyl)propanal Pricemore >>

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